Journal Name:Journal of Enzyme inhibition and Medicinal Chemistry
Journal ISSN:1475-6366
IF:5.756
Journal Website:http://www.tandfonline.com/loi/ienz20
Year of Origin:2002
Publisher:Informa Healthcare
Number of Articles Per Year:126
Publishing Cycle:Bimonthly
OA or Not:Yes
Experimental Investigation into the Drag Performance of Chevron-Shaped Protrusions in Wall-Bounded Turbulence
Journal of Enzyme inhibition and Medicinal Chemistry ( IF 5.756 ) Pub Date: 2023-07-26 , DOI: 10.1007/s10494-023-00451-0
Chevron-shaped protrusions have been proposed in the literature for turbulent skin friction reduction. However, there is no consensus on the performance of this passive flow control technique; both an increase and a decrease in drag have been observed in previous studies. There is also no experimental evidence to support the working mechanism behind the drag reduction effect that has been postulated in the literature. In this study, direct force measurements were used to replicate experiments from the literature and, in addition, were used to test new array configurations to characterise the effect of individual design parameters on drag performance. A total of 23 different protrusion configurations were investigated in a turbulent boundary layer flow. In addition to the integral force measurements, particle image velocimetry was used to measure wall-parallel velocity fields in order to extract the statistical sizing and energy of the near-wall cycle turbulence. All configurations increased the drag between 2% and 10% for a friction Reynolds number of 1700. The drag reduction reported in the literature could not be replicated; however, these findings agreed with an experimental and numerical study that reported drag increase. The trend observed in the low-speed streak spacing from the PIV experiments was consistent with that observed in the balance data. Nevertheless, no evidence was found to support the working mechanism proposed in the literature. These results cast doubt on the proposed drag reduction potential of chevron-shaped protrusions. In the authors’ view, the results of this study strengthen previous conclusions regarding their minor increase in drag. Future studies to further approach a consensus are proposed.
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Scaling of Flame Describing Functions in Premixed Swirling Flames
Journal of Enzyme inhibition and Medicinal Chemistry ( IF 5.756 ) Pub Date: 2023-07-22 , DOI: 10.1007/s10494-023-00458-7
Predicting the response of swirling flames subjected to acoustic perturbations poses significant challenges due to the complex nature of the flow. In this work, the effect of swirl number on the Flame Describing Function (FDF) is explored through a computational study of four bluff-body stabilised premixed flames with swirl numbers ranging between 0.44 and 0.97 and at forcing amplitudes of 7% and 25% of the mean bulk velocity. The LES model used for the simulations is validated by comparing two of those flames to experiments. The comparison is observed to be good with the computations capturing the unforced flow structure, flame height and FDF behaviour. It is found that changes in the swirl number can affect the location of the minima and maxima of the FDF gain in the frequency space. These locations are not affected by changes in the forcing amplitude, but the gain difference between the minima and the maxima is reduced as the forcing amplitude is increased. It is then attempted to scale the FDF using Strouhal numbers based on two different flame length scales. A length scale based on the axial height of the maximum heat release rate per unit length leads to a good collapse of the FDF gain curves. However, it is also observed that flow instabilities present in the flow can affect the FDF scaling leading to an imperfect collapse.
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Flame Dynamics Modelling Using Artificially Thickened Models
Journal of Enzyme inhibition and Medicinal Chemistry ( IF 5.756 ) Pub Date: 2023-06-13 , DOI: 10.1007/s10494-023-00433-2
Thickened flame models are prolific in the literature and offer an effective method of resolving flame dynamics on coarse LES meshes. The current state of the art relies heavily on the use of efficiency functions to compensate for impaired wrinkling of the thickened flame. However in practice these functions can involve parameters that are difficult to determine, perform poorly outside of certain ranges or require a posteriori analysis to evaluate performance. An alternative based on a generalised thickening is evaluated across a range of canonical configurations. The approach is demonstrated to perform well across a large range of thickening factors in capturing phenomena such as localised quenching and pinch off as well as generation of flame surface. Including good performance even in the case of large flame dynamics under acoustic forcing where the model has a clear advantage over DNS in achieving grid independence. Finally the approach is unified into an Large Eddy Simulation/Adaptive Mesh Refinement framework and applied to a turbulent Bunsen flame. The results show that even if the internal flame structure is poorly resolved on the original mesh, the global system behaviour is well predicted and compares favourably with other approaches.
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Drag Reduction by Complex Mixtures in Turbulent Pipe Flows
Journal of Enzyme inhibition and Medicinal Chemistry ( IF 5.756 ) Pub Date: 2023-07-12 , DOI: 10.1007/s10494-023-00448-9
The drag reduction of high molecular polymer solutions is well known as the Toms effect. The drag reduction can be divided into two types: Type A and B. Type A corresponds to the solutions of synthetic polymers such as polyethylene oxide or polyacrylic amide. In contrast, Type B corresponds to the solutions of biopolymers such as xanthan gum, guar gum, and polysaccharide. Experiments were performed to measure the friction factor and heat transfer coefficient for the aqueous suspensions of graphene oxide thin-plate particles. The results show that the complex fluids exhibit a Type B drag reduction phenomenon in the turbulent flow range. The onset point of the drag reduction was found to be \(Re\sqrt{f}\cong 260\) for Cw = 0.1 wt%. This point increased compared to the experimental results for Cw = 0.5 wt% graphene oxide solutions that have been reported on drag reduction. The velocity profiles of the aqueous suspensions of graphene oxide thin-plate particles and the dried malted rice culture solutions classified as biopolymer were estimated from the experimental data of the friction factor. In general, aqueous suspensions of fine particles are characterized by an increase in the friction factor and the heat transfer coefficient as compared to water. However, the aqueous suspension of the graphene thin-plate particles produces the drag reduction of the friction factor and increases the heat transfer coefficient. Therefore, the experimental results obtained in this study show that graphene oxide shin-plate particle suspensions become a useful carrier for the cooling pipeline system.
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Dynamic Mode Decomposition for the Comparison of Engine In-Cylinder Flow Fields from Particle Image Velocimetry (PIV) and Reynolds-Averaged Navier–Stokes (RANS) Simulations
Journal of Enzyme inhibition and Medicinal Chemistry ( IF 5.756 ) Pub Date: 2023-05-08 , DOI: 10.1007/s10494-023-00424-3
Validation of Reynolds-averaged Navier–Stokes (RANS) simulation results against experimental data such as flow measurements from particle image velocimetry (PIV) remains a challenge for the development of thermal propulsion systems. This is partly due to cycle-to-cycle variations (CCVs) in the air motion and partly due to uncertainties in the PIV measurement technique, complicating the question of what constitutes a fair validation target for the RANS model. Indeed, an inappropriate validation target can misguide subsequent adjustments of a RANS model. In this work, the ensemble-averaged PIV field is first investigated for its suitability as a validation target for RANS simulations. The relevance index and the velocity histogram distance are used as quantitative metrics to assess the similarity of the ensemble-averaged field to the full dataset of individual PIV cycles. While a high similarity is seen between the average PIV flow field and the individual cycles on the tumble plane, the similarity is lower and more variable on the cross-tumble plane, where there are significant CCVs. Standard (space-only, phase-dependent) proper orthogonal decomposition (POD) is employed as an alternative method of data processing with the aim of providing a fairer comparison to RANS simulations. The cycle-dependence of the standard POD modes is shown to be an aspect that results in many validation targets and an excessively broad validation range, limiting its utility in this context. Dynamic mode decomposition (DMD) and sparsity-promoting dynamic mode decomposition (SPDMD) are then proposed as alternative solutions, capable of extracting flow structures at specific frequencies. The background 0 Hz SPDMD modes exhibit an ability to produce more realistic flow fields with velocity magnitudes that are significantly closer to the individual cycles.
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Aerodynamics and Wake Flow Characteristics of a Four-Cylinder Cluster
Journal of Enzyme inhibition and Medicinal Chemistry ( IF 5.756 ) Pub Date: 2023-04-26 , DOI: 10.1007/s10494-023-00419-0
The aerodynamic behaviour and wake flow of a cluster of two-dimensional sharp-edged bluff bodies exhibits extremely complex unsteady phenomena in both near and far fields. Due to the high cost of wind-tunnel experiments and numerical simulations, a complete understanding of wake flows and a description of their characteristics are lacking. This paper presents large-eddy simulations (LES) in different flow/wind directions for a cluster of \(2 \times 2\) aligned square cylinders, at a separation distance in streamwise and cross-wind directions equal to cylinder side length, and at Reynolds number \({Re}=22,000\) based on the single cylinder side length D. The case at \(0^\circ\) incidence shows an evident channel-type flow in the along-wind street/gap, and at its exit an irregularly pulsing jet with an intense shedding of large vortices. The wavelet analyses of the side force/lift coefficient and instantaneous velocities in the wake show that the characteristic length and time scales of the large vortical structures in the far-field wake are close to the cluster size 2D; this is the so called ‘cluster effect’. The cluster effect increases monotonically as the flow incidence angle increases. At a large incidence angle in the near-field wake, the cylinder-scale flow structures are much weaker compared to the cluster-scale structures. At the incidence angle of \(45^\circ\), the overall wake flow and the aerodynamic characteristics are well scaled by the scale approximately equal to 2D. Nevertheless, the interaction between cylinders significantly affects the aerodynamics performance of the individual cylinders. The drag and lift coefficients of the individual cylinders differ substantially from each other in the cluster, and are significantly different from observations on a single isolated cylinder too.
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Acoustic Radiation of a Simplified Jet-Flap-Thrust Gate Configuration: Numerical and Experimental Investigation
Journal of Enzyme inhibition and Medicinal Chemistry ( IF 5.756 ) Pub Date: 2023-07-15 , DOI: 10.1007/s10494-023-00456-9
A comparative study of the acoustic far-field radiation of a subsonic jet near a folded plate with an opening, intended to represent a flapped wing with thrust gate, is presented in this work. Three openings with different widths were used to evaluate experimentally the influence of the gaps in the far-field noise radiation, for two folding angles. Boundary Element Method simulations with a wavepacket model which represents the jet acoustic source are used to calculate the far-field noise. Numerical simulation results are compared with experimental measurements and show similar trends in terms of acoustic radiation. Through parametric simulations, it was also possible to estimate that opening widths greater than one jet diameter do not contribute significantly to reducing the far-field noise. The results show that even the smallest tested openings were able to reduce the far-field noise for the tested positions.
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Model assessment of synthetic jets for turbulent combustion experiments
Journal of Enzyme inhibition and Medicinal Chemistry ( IF 5.756 ) Pub Date: 2023-03-28 , DOI: 10.1007/s10494-023-00410-9
Understanding turbulent premixed flames is essential to predict and optimize advanced combustion strategies, but critical capability gaps exist for collecting and validating measurements such as turbulent flame speed. Here, we evaluate synthetic jets as a new, promising turbulence generation device for constant-volume combustion chambers, quantitatively assessing turbulence intensity and spatial uniformity in a hypothetical 4,189-cm3 vessel for various premixture conditions.Graphic Abstract
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Numerical Dissipation Rate Analysis of Finite-Volume and Continuous-Galerkin Methods for LES of Combustor Flow-Field
Journal of Enzyme inhibition and Medicinal Chemistry ( IF 5.756 ) Pub Date: 2023-06-20 , DOI: 10.1007/s10494-023-00428-z
A growing body of literature indicates that element-based high-order methods can exhibit considerable accuracy/cost benefit over conventional second-order finite-volume (FV) methods for large-eddy simulations (LES). This may even hold true for complex configurations relevant to industry that involve under-resolving unstructured grids. However, it is not often clear whether the accuracy/cost benefit stems from the low-dissipative nature of the high-order numerical schemes or from using a different LES approach (implicit/explicit), or a combination of the two. The present paper employs a numerical dissipation rate analysis technique due to Schranner et al. (Comput Fluids 114:84–97, 2015) to better understand the reasons for the high-order benefit seen previously on a complex LES test case related to gas-turbine combustors. It is established that a high(fifth)-order LES run provides better accuracy than its second-order FV counterpart at the same computational cost primarily because of lower numerical dissipation and the LES model dissipation has a secondary role to play. The numerical dissipation is found to contribute 60–90% of the total (numerical and LES model) dissipation.
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Multi-regime mixing modeling for local extinction and re-ignition in turbulent non-premixed flame by using LES/FDF method
Journal of Enzyme inhibition and Medicinal Chemistry ( IF 5.756 ) Pub Date: 2023-03-30 , DOI: 10.1007/s10494-023-00411-8
Local extinction and re-ignition occur in turbulent non-premixed combustion when the Damköhler number is not large enough and the combustion is not fully mixing controlled. The occurrence of local extinction introduces locally extinguished flame holes followed by a premixed flame propagation toward the hole center to potentially reignite the flame. The co-existence of the non-premixed and premixed combustion regimes complicates the modeling since traditional combustion models are mostly for a single regime. In this work, we examine the effect of multi-regime mixing modeling in the transported filtered density function (FDF) method on the predictions of local extinction and reignition. Predictions of local extinction and reignition remain a challenge for the FDF method despite the progress made in the past. To account for the multi-regime combustion, two different mixing timescale models for non-premixed and premixed combustion are combined. A flame index based on the gradients of fuel and oxidizer is used to define a weighting factor to blend the two mixing timescale models. A turbulent jet non-premixed flame with substantial local extinction, the Sydney piloted jet flame L, is adopted as a test case to examine the performance of the multi-regime model in large-eddy simulation/FDF modeling. It is found that the traditional non-premixed mixing timescale model when combined with the modified Curl mixing leads to global extinction for the Sydney flame L without the presence of the premixed combustion regime. After accounting for the multi-regime combustion with proper detection of the different combustion regimes, the predictions for the flame statistics and the amount of local extinction are significantly improved. It suggests the need of including multi-regime combustion for the predictions of local extinction and re-ignition in turbulent non-premixed combustion configurations.
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SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
医学2区 BIOCHEMISTRY & MOLECULAR BIOLOGY 生化与分子生物学3区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
12.80 57 Science Citation Index Science Citation Index Expanded Not
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